3-Hydroxy-3,4-bis[(4-hydroxy-3-methoxyphenyl)methyl]oxolan-2-one
3-Hydroxy-3,4-bis[(4-hydroxy-3-methoxyphenyl)methyl]oxolan-2-one
(-)-Wikstromol, also known as nortrachelogenin or arbo 6, belongs to the class of organic compounds known as dibenzylbutyrolactone lignans. These are lignan compounds containing a 3, 4-dibenzyloxolan-2-one moiety (-)-Wikstromol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, (-)-wikstromol is primarily located in the cytoplasm. Outside of the human body, (-)-wikstromol can be found in fruits and sesame. This makes (-)-wikstromol a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
34444-37-6
VCID:
VC0191986
InChI:
InChI=1S/C20H22O7/c1-25-17-8-12(3-5-15(17)21)7-14-11-27-19(23)20(14,24)10-13-4-6-16(22)18(9-13)26-2/h3-6,8-9,14,21-22,24H,7,10-11H2,1-2H3/t14-,20+/m1/s1
SMILES:
COC1=C(C=CC(=C1)CC2COC(=O)C2(CC3=CC(=C(C=C3)O)OC)O)O
Molecular Formula:
C20H22O7
Molecular Weight:
374.4 g/mol
3-Hydroxy-3,4-bis[(4-hydroxy-3-methoxyphenyl)methyl]oxolan-2-one
CAS No.: 34444-37-6
Natural Products
VCID: VC0191986
Molecular Formula: C20H22O7
Molecular Weight: 374.4 g/mol
![3-Hydroxy-3,4-bis[(4-hydroxy-3-methoxyphenyl)methyl]oxolan-2-one - 34444-37-6](/images/no_structure.jpg)
CAS No. | 34444-37-6 |
---|---|
Product Name | 3-Hydroxy-3,4-bis[(4-hydroxy-3-methoxyphenyl)methyl]oxolan-2-one |
Molecular Formula | C20H22O7 |
Molecular Weight | 374.4 g/mol |
IUPAC Name | (3S,4R)-3-hydroxy-3,4-bis[(4-hydroxy-3-methoxyphenyl)methyl]oxolan-2-one |
Standard InChI | InChI=1S/C20H22O7/c1-25-17-8-12(3-5-15(17)21)7-14-11-27-19(23)20(14,24)10-13-4-6-16(22)18(9-13)26-2/h3-6,8-9,14,21-22,24H,7,10-11H2,1-2H3/t14-,20+/m1/s1 |
Standard InChIKey | ZITBJWXLODLDRH-VLIAUNLRSA-N |
Isomeric SMILES | COC1=C(C=CC(=C1)C[C@@H]2COC(=O)[C@@]2(CC3=CC(=C(C=C3)O)OC)O)O |
SMILES | COC1=C(C=CC(=C1)CC2COC(=O)C2(CC3=CC(=C(C=C3)O)OC)O)O |
Canonical SMILES | COC1=C(C=CC(=C1)CC2COC(=O)C2(CC3=CC(=C(C=C3)O)OC)O)O |
Description | (-)-Wikstromol, also known as nortrachelogenin or arbo 6, belongs to the class of organic compounds known as dibenzylbutyrolactone lignans. These are lignan compounds containing a 3, 4-dibenzyloxolan-2-one moiety (-)-Wikstromol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, (-)-wikstromol is primarily located in the cytoplasm. Outside of the human body, (-)-wikstromol can be found in fruits and sesame. This makes (-)-wikstromol a potential biomarker for the consumption of these food products. |
Synonyms | 8'-(R)-4,4',8-trihydroxy-3,3'-dimethoxylignanolide dihydro-3-hydroxy-3,4-bis((4-hydroxy-3-methoxyphenyl)methyl)-2(3H)-furanone nortrachelogenin nortrachelogenin, (3R-cis)-isomer wikstromol |
PubChem Compound | 321311 |
Last Modified | Dec 23 2021 |

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